K-(D-1-Nal)-FwLL-NH2

• CAS No.: 1394288-22-2
• Product Name: K-(D-1-Nal)-FwLL-NH2
• Molecular Formula: C51H67N9O6
• Molecular Weight: 902.13
• IUPAC Name: (2S)-2,6-diamino-N-[(2R)-1-[[(2S)-1-[[(2R)-1-[[(2S)-1-[[(2S)-1-amino-4-methyl-1-oxopentan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-3-(1H-indol-3-yl)-1-oxopropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-3-naphthalen-1-yl-1-oxopropan-2-yl]hexanamide
• Standard InChI: InChI=1S/C51H67N9O6/c1-31(2)25-41(46(54)61)56-48(63)42(26-32(3)4)58-51(66)45(29-36-30-55-40-23-11-10-21-38(36)40)60-49(64)43(27-33-15-6-5-7-16-33)59-50(65)44(57-47(62)39(53)22-12-13-24-52)28-35-19-14-18-34-17-8-9-20-37(34)35/h5-11,14-21,23,30-32,39,41-45,55H,12-13,22,24-29,52-53H2,1-4H3,(H2,54,61)(H,56,63)(H,57,62)(H,58,66)(H,59,65)(H,60,64)/t39-,41-,42-,43-,44+,45+/m0/s1
• Standard InChIKey: NCMQVOQOKBIHPA-MHRDGXECSA-N
• Isomeric SMILES: CC(C)C[C@@H](C(=O)N)NC(=O)[C@H](CC(C)C)NC(=O)[C@@H](CC1=CNC2=CC=CC=C21)NC(=O)[C@H](CC3=CC=CC=C3)NC(=O)[C@@H](CC4=CC=CC5=CC=CC=C54)NC(=O)[C@H](CCCCN)N
• SMILES: CC(C)CC(C(=O)N)NC(=O)C(CC(C)C)NC(=O)C(CC1=CNC2=CC=CC=C21)NC(=O)C(CC3=CC=CC=C3)NC(=O)C(CC4=CC=CC5=CC=CC=C54)NC(=O)C(CCCCN)N
• Application: K-(D-1-Nal)-FwLL-NH2 is an inverse agonist of the ghrelin receptor.
• Description: K-(D-1-Nal)-FwLL-NH2 is a high affinity and potent ghrelin receptor inverse agonist (Ki values are 4.9 and 31 nM in COS7 and HEK293T cells, respectively), which blocks ghrelin receptor-mediated Gq- and G13-dependent signaling pathways.
• Purity: >98 %
• Sequence: KXFWLL(Modifications: X=D-1-Nal,Trp-4 = D-Trp, Leu-6 = C-terminal amide)
• Storage: -20°C
• PubChem Compound: 71453489
• Last Modified: Nov 11 2021